Cas no 1379270-70-8 (methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate)

• Product Name: methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate
• CAS No: 1379270-70-8
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD20690236
• CID: 5682889
• PubChem ID: 103691662
• Update Time: 2025-06-14

methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(1-piperazinyl)-, methyl ester
• methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate
• SCHEMBL21877094
• EN300-2605641
• 1379270-70-8

• MDL： MFCD20690236
• Inchi： 1S/C9H16N2O2/c1-13-8(12)9(2-3-9)11-6-4-10-5-7-11/h10H,2-7H2,1H3
• InChI Key： QEPNBPBUDBBKEH-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)(C(OC)=O)CC1

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 258.2±25.0 °C(Predicted)
• pka: 9.23±0.10(Predicted)

Additional information on methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate

Recent Advances in the Application of Methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate (CAS: 1379270-70-8) in Chemical Biology and Pharmaceutical Research

Methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate (CAS: 1379270-70-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the synthesis of novel bioactive molecules targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical implications.

One of the key areas of investigation has been the compound's application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate showed promising inhibitory activity against several cancer-related kinases, including EGFR and ALK. The researchers utilized molecular docking studies to elucidate the binding interactions, revealing that the cyclopropane ring system contributes to optimal spatial orientation within the kinase active sites.

In the field of antimicrobial research, recent work has explored the compound's potential as a scaffold for novel antibacterial agents. A team at the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural modifications of the piperazine moiety led to compounds with significant activity against drug-resistant Gram-positive bacteria. The study emphasized the importance of the carboxylate group in maintaining antibacterial potency while improving pharmacokinetic properties.

The compound's utility in central nervous system (CNS) drug development has also been investigated. Neuropharmacology studies published in early 2024 demonstrated that certain analogs of methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate exhibited selective binding to serotonin receptors, suggesting potential applications in treating neurological disorders. The research highlighted the compound's ability to cross the blood-brain barrier, a critical factor in CNS drug design.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate and its derivatives. A 2023 paper in Organic Process Research & Development described an improved catalytic system for the cyclopropanation step, achieving higher yields and better stereoselectivity. These methodological improvements are expected to facilitate broader exploration of this chemical space in drug discovery programs.

Looking forward, the unique structural features of methyl 1-(piperazin-1-yl)cyclopropane-1-carboxylate continue to inspire novel research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design and as a component of targeted drug delivery systems. The compound's versatility and demonstrated biological activities position it as an important tool in modern medicinal chemistry, with potential applications spanning multiple therapeutic areas.